Cas no 2138073-99-9 (tert-butyl 2-{(but-3-yn-1-yl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate)

• Product Name: tert-butyl 2-{(but-3-yn-1-yl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate
• CAS No: 2138073-99-9
• MF: C₁₆H₂₆N₂O₂
• MW: 278.389844417572
• CID: 6281333
• PubChem ID: 165747378
• Update Time: 2025-06-11

tert-butyl 2-{(but-3-yn-1-yl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{(but-3-yn-1-yl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate
• 2138073-99-9
• tert-butyl 2-{[(but-3-yn-1-yl)amino]methyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate
• EN300-1178954

• Inchi： 1S/C16H26N2O2/c1-5-6-9-17-11-12-10-13-7-8-14(12)18(13)15(19)20-16(2,3)4/h1,12-14,17H,6-11H2,2-4H3
• InChI Key： MZDPVFJMROGNTK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2CCC1C(CNCCC#C)C2)=O

Computed Properties

• Exact Mass: 278.199428076g/mol
• Monoisotopic Mass: 278.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 2-{(but-3-yn-1-yl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate

Introduction to Tert-butyl 2-{(but-3-yn-1-yl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS No. 2138073-99-9)

Tert-butyl 2-{(but-3-yn-1-yl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate, identified by the CAS number 2138073-99-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate bicyclic structure, which includes an azabicyclo[2.2.1]heptane core appended with various functional groups. The presence of a tert-butyl group at the carboxyl position and a but-3-yn-1-yl moiety linked to an amine functionality introduces unique chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The bicyclic framework of this compound contributes to its stability and rigidity, which are desirable traits in many pharmacophores. The azabicyclo[2.2.1]heptane scaffold is particularly noteworthy, as it has been employed in various drug molecules due to its ability to mimic certain natural products and exhibit favorable pharmacokinetic profiles. The incorporation of the (but-3-yn-1-yl)aminomethyl group introduces a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of conjugated alkyne derivatives in drug design. The triple bond in the but-3-yn-1-yl group provides a versatile handle for reactions such as Sonogashira coupling, allowing for the introduction of diverse substituents at specific positions. This reactivity has been leveraged to develop novel analogs with enhanced binding affinity and selectivity towards biological targets.

The tert-butyl carboxylate moiety serves multiple purposes in this molecule. It not only enhances solubility in polar solvents but also acts as a protective group for the amine functionality, preventing unwanted side reactions during synthetic procedures. Additionally, the tert-butyl group contributes to steric hindrance, which can be crucial in optimizing interactions with biological targets such as enzymes and receptors.

In the context of current research, compounds like tert-butyl 2-{(but-3-yn-1-yl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate are being investigated for their potential applications in treating various diseases, including neurological disorders and inflammatory conditions. The unique structural features of this compound make it an attractive scaffold for designing molecules that can modulate key biological pathways involved in these conditions.

One particularly intriguing aspect of this molecule is its potential as a precursor for peptidomimetics. The presence of an amine group linked to a bicyclic system allows for the creation of constrained peptides that mimic the bioactivity of natural peptides while exhibiting improved stability and pharmacokinetic properties. Such peptidomimetics have shown promise in preclinical studies as alternatives to traditional peptide-based therapeutics.

The synthesis of tert-butyl 2-{(but-3-yn-1-yl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key synthetic strategies include cyclization reactions to form the azabicyclo[2.2.1]heptane core, followed by functionalization at specific positions using palladium-catalyzed cross-coupling reactions such as the Sonogashira coupling for introducing the alkyne moiety.

The use of modern spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography has been instrumental in characterizing the structure of this compound accurately. These techniques provide detailed insights into the molecular conformation and dynamics, which are critical for understanding its biological behavior.

In conclusion, tert-butyl 2-{(but-3-ylnaminomethyl)-7 azabicyclo [22 . 11 heptane - 7 -carbox ylate (CAS No .2138073 -99 -9) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents . Its unique combination of functional groups , along with its versatile reactivity , makes it a valuable tool for researchers exploring new frontiers in medicinal chemistry . As our understanding of biological systems continues to evolve , compounds like this one will undoubtedly play a crucial role in shaping the future of drug discovery and development .